![molecular formula C14H11NO B057821 2-[4-(Hydroxymethyl)phenyl]benzonitrile CAS No. 154709-19-0](/img/structure/B57821.png)
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[CH:8]=[CH:7][C:6]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][C:10]=2[C:15]#[N:16])=[CH:5][CH:4]=1.C([O-])(=[O:19])C.[Na+]>C(O)(=O)C>[C:15]([C:10]1[CH:11]=[CH:12][CH:13]=[CH:14][C:9]=1[C:6]1[CH:7]=[CH:8][C:3]([CH2:2][OH:19])=[CH:4][CH:5]=1)#[N:16] |f:1.2|
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Name
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Quantity
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250 g
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Type
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reactant
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Smiles
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BrCC1=CC=C(C=C1)C1=C(C=CC=C1)C#N
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Name
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Quantity
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150 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture is stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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to reflux overnight
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Duration
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8 (± 8) h
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Type
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CONCENTRATION
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Details
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The mixture is then concentrated in a high vacuum
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Type
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EXTRACTION
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Details
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This ethyl acetate mixture is extracted in succession with water, sodium hydrogencarbonate solution and brine
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Type
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CUSTOM
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Details
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evaporated on a rotary evaporator
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Type
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DISSOLUTION
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Details
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The crude product is dissolved in 3.1 l of ethanol
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Type
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ADDITION
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Details
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the solution is treated with 430 ml of 2N NaOH
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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WASH
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Details
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The mixture is washed in succession with water and sodium carbonate solution
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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FILTRATION
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Details
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the suspension is filtered with suction
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Type
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WASH
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Details
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the filter cake is washed
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Type
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CUSTOM
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Details
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dried at 60° in a high vacuum for 20 hours
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Duration
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20 h
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Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(#N)C1=C(C=CC=C1)C1=CC=C(C=C1)CO
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
